Cas no 1491419-96-5 (5-amino-1-ethyl-3-(2-hydroxypropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-amino-1-ethyl-3-(2-hydroxypropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1491419-96-5
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 6239582
• PubChem ID: 65277672
• Update Time: 2025-05-24

5-amino-1-ethyl-3-(2-hydroxypropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-ethyl-3-(2-hydroxypropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 1491419-96-5
• AKOS014612398
• CS-0349109
• 5-Amino-1-ethyl-3-(2-hydroxypropyl)pyrimidine-2,4(1h,3h)-dione
• EN300-1106433

• Inchi： 1S/C9H15N3O3/c1-3-11-5-7(10)8(14)12(9(11)15)4-6(2)13/h5-6,13H,3-4,10H2,1-2H3
• InChI Key： FJJSSFKWYQDNIP-UHFFFAOYSA-N
• SMILES： OC(C)CN1C(C(=CN(CC)C1=O)N)=O

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5-amino-1-ethyl-3-(2-hydroxypropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Professional Introduction to 5-amino-1-ethyl-3-(2-hydroxypropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 1491419-96-5)

5-amino-1-ethyl-3-(2-hydroxypropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the pyrimidine derivatives class, which is well-known for its role in the synthesis of various bioactive molecules. The presence of multiple functional groups, including amino, hydroxypropyl, and dione, makes it a versatile intermediate in organic synthesis and a potential candidate for further medicinal chemistry exploration.

The CAS number 1491419-96-5 provides a unique identifier for this compound, facilitating its recognition and classification in chemical databases and literature. The molecular structure of 5-amino-1-ethyl-3-(2-hydroxypropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione consists of a tetrahydropyrimidine core, which is a common scaffold in many pharmacologically active agents. This core structure is further modified by the introduction of various substituents, enhancing its reactivity and potential biological activity.

Recent advancements in the field of drug discovery have highlighted the importance of pyrimidine derivatives in developing novel therapeutic agents. The structural features of this compound make it an attractive candidate for further investigation in the context of antimicrobial, anticancer, and anti-inflammatory applications. The amino group at the 5-position and the hydroxypropyl group at the 3-position are particularly noteworthy, as they can serve as points for further functionalization or as targets for interaction with biological receptors.

In recent years, there has been a growing interest in the development of small molecule inhibitors that target specific enzymatic pathways involved in disease progression. The dione moiety present in 5-amino-1-ethyl-3-(2-hydroxypropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione suggests potential applications in designing molecules that can modulate redox-sensitive signaling pathways. Such pathways are crucial in various physiological processes and have been implicated in diseases like cancer and neurodegeneration.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The use of advanced synthetic techniques such as catalytic hydrogenation, nucleophilic substitution, and protecting group strategies is essential to construct the desired molecular framework accurately. The presence of sensitive functional groups necessitates precise control over reaction conditions to prevent unwanted side products.

From a computational chemistry perspective, the study of 5-amino-1-ethyl-3-(2-hydroxypropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has revealed interesting insights into its electronic properties and potential interactions with biological targets. Molecular modeling studies have been conducted to explore how this compound might bind to enzymes or receptors involved in disease mechanisms. These studies provide valuable information for designing more effective derivatives with enhanced binding affinity and selectivity.

The pharmaceutical industry has shown considerable interest in exploring novel heterocyclic compounds like 5-amino-1-ethyl-3-(2-hydroxypropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione due to their diverse biological activities. Preclinical studies have begun to investigate its potential as a lead compound for developing new drugs targeting various therapeutic areas. The results from these studies are expected to provide further insights into its pharmacological profile and potential clinical applications.

The environmental impact of synthesizing and handling this compound is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce energy consumption. Sustainable chemistry principles are being integrated into the synthesis process to ensure that the production of 5-amino-1-ethyl-3-(2-hydroxypropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is both efficient and environmentally friendly.

In conclusion, 5-amino-1-ethyl-3-(2-hydroxypropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound and related derivatives,pyrimidine-based therapeutics are likely to play an increasingly important role in modern medicine.